![molecular formula C20H18BrN3O5 B4764916 3-(3-bromo-4-isopropoxy-5-methoxyphenyl)-2-cyano-N-(4-nitrophenyl)acrylamide](/img/structure/B4764916.png)
3-(3-bromo-4-isopropoxy-5-methoxyphenyl)-2-cyano-N-(4-nitrophenyl)acrylamide
Overview
Description
3-(3-bromo-4-isopropoxy-5-methoxyphenyl)-2-cyano-N-(4-nitrophenyl)acrylamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 3-(3-bromo-4-isopropoxy-5-methoxyphenyl)-2-cyano-N-(4-nitrophenyl)acrylamide involves the inhibition of certain enzymes that are responsible for the growth and proliferation of cancer cells. This compound also induces apoptosis, which is a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. This compound has been shown to inhibit the expression of certain genes that are involved in the development and progression of cancer. It also induces the production of reactive oxygen species, which can cause oxidative stress and lead to cell death.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 3-(3-bromo-4-isopropoxy-5-methoxyphenyl)-2-cyano-N-(4-nitrophenyl)acrylamide in lab experiments is its potential as an anti-cancer agent. This compound has shown promising results in inhibiting the growth of cancer cells, making it a potential candidate for further research. However, one of the limitations of using this compound is its toxicity. Studies have shown that this compound can be toxic to normal cells at higher concentrations, which may limit its use in certain applications.
Future Directions
There are several future directions for the use of 3-(3-bromo-4-isopropoxy-5-methoxyphenyl)-2-cyano-N-(4-nitrophenyl)acrylamide in scientific research. One potential direction is the development of more potent and selective analogs of this compound for use as anti-cancer agents. Another direction is the investigation of the potential use of this compound in other fields, such as drug delivery and imaging.
In conclusion, this compound is a chemical compound that has shown promising results in scientific research. Its potential applications in cancer research and other fields make it a compound of interest for further investigation. However, its toxicity and limitations in lab experiments should also be taken into consideration.
Scientific Research Applications
3-(3-bromo-4-isopropoxy-5-methoxyphenyl)-2-cyano-N-(4-nitrophenyl)acrylamide has been studied for its potential use in various scientific research applications. One of the most significant applications of this compound is in the field of cancer research. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells.
properties
IUPAC Name |
(E)-3-(3-bromo-5-methoxy-4-propan-2-yloxyphenyl)-2-cyano-N-(4-nitrophenyl)prop-2-enamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18BrN3O5/c1-12(2)29-19-17(21)9-13(10-18(19)28-3)8-14(11-22)20(25)23-15-4-6-16(7-5-15)24(26)27/h4-10,12H,1-3H3,(H,23,25)/b14-8+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SZKNNQMJOBSWCS-RIYZIHGNSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=C(C=C(C=C1Br)C=C(C#N)C(=O)NC2=CC=C(C=C2)[N+](=O)[O-])OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)OC1=C(C=C(C=C1Br)/C=C(\C#N)/C(=O)NC2=CC=C(C=C2)[N+](=O)[O-])OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18BrN3O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
460.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.